Cas no 119718-45-5 (Moxidectin EP L)
Moxidectin EP L Chemical and Physical Properties
Names and Identifiers
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- Moxidectin
- Cydectin
- TYC529328W
- DSSTox_CID_17577
- DSSTox_RID_79341
- DSSTox_GSID_37577
- Moxidectin impurity L
- Moxidectin, (23Z)-
- Moxidectin for veterinary use impurity L [EP]
- HMS3264I15
- Tox21_113093
- Tox21_113389
- NSC760424
- NSC-7
- (6R,25S)-5-O-Demethyl-28-deoxy-25-((E)-1,3-dimethyl-1-butenyl)-6,28-epoxy-23-oxomilbemycin B 23-(E)-(O-methyloxime)
- 23-Methyloxime LL-F282249a
- NCGC00163732-01
- Pharmakon1600-01505394
- Moxidectin EP L
-
- Inchi: 1S/C37H53NO8/c1-21(2)14-25(6)33-26(7)31(38-42-8)19-36(46-33)18-29-17-28(45-36)13-12-23(4)15-22(3)10-9-11-27-20-43-34-32(39)24(5)16-30(35(40)44-29)37(27,34)41/h9-12,14,16,21-22,26,28-30,32-34,39,41H,13,15,17-20H2,1-8H3/b10-9+,23-12+,25-14+,27-11+,38-31-/t22-,26-,28+,29-,30-,32+,33+,34+,36-,37+/m0/s1
- InChI Key: YZBLFMPOMVTDJY-CBYMMZEQSA-N
- SMILES: O1[C@@H]2CC=C(C)C[C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O[C@@H](C2)C[C@@]21C/C(/[C@H](C)[C@@H](/C(/C)=C/C(C)C)O2)=N/OC)[C@@]43O)O |c:3,11,t:9|
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 46
- Rotatable Bond Count: 3
- Complexity: 1340
- XLogP3: 4.3
- Topological Polar Surface Area: 116
Moxidectin EP L Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M744810-0.5mg |
Moxidectin EP L |
119718-45-5 | 0.5mg |
$ 145.00 | 2022-06-03 | ||
| TRC | M744810-2.5mg |
Moxidectin EP L |
119718-45-5 | 2.5mg |
$ 735.00 | 2023-09-06 | ||
| TRC | M744810-5mg |
Moxidectin EP L |
119718-45-5 | 5mg |
$ 1420.00 | 2023-09-06 | ||
| TRC | M744810-.5mg |
Moxidectin EP L |
119718-45-5 | 5mg |
$176.00 | 2023-05-17 |
Moxidectin EP L Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Moxidectin EP L
Moxidectin EP L: A Comprehensive Overview of Its Applications and Recent Research Findings
Moxidectin EP L, a derivative of the widely recognized antihelmintic compound, is a critical component in the realm of veterinary medicine and agricultural health. The chemical entity is identified by the CAS number 119718-45-5, which serves as a unique identifier for its molecular structure and properties. This compound has garnered significant attention due to its efficacy in controlling parasitic infections in livestock and pets, making it an indispensable tool in modern veterinary practices.
The molecular structure of Moxidectin EP L is characterized by its potent anthelmintic activity, which is attributed to its ability to disrupt the nervous system of parasites. This mechanism of action has been extensively studied and validated through numerous clinical trials and laboratory experiments. The compound's chemical formula and structural integrity ensure high bioavailability and stability, which are essential factors for its effectiveness in therapeutic applications.
In recent years, research into Moxidectin EP L has expanded to explore its potential applications beyond traditional veterinary use. Studies have indicated that this compound may have applications in human medicine, particularly in the treatment of parasitic infections that are resistant to conventional drugs. The broad-spectrum activity of Moxidectin EP L makes it a promising candidate for further investigation in this domain.
One of the most intriguing aspects of Moxidectin EP L is its environmental stability. Unlike some other antihelmintics, this compound exhibits a high degree of resistance to degradation under various environmental conditions. This property is particularly beneficial in agricultural settings where persistence in soil and water can lead to prolonged therapeutic effects. Recent studies have shown that the environmental half-life of Moxidectin EP L is significantly longer than that of many comparable compounds, which underscores its durability and reliability.
The pharmacokinetic profile of Moxidectin EP L has also been a subject of extensive research. Studies have demonstrated that the compound exhibits rapid absorption after oral administration, with peak plasma concentrations reached within a few hours post-dosing. This rapid onset of action is particularly advantageous in emergency situations where prompt treatment is necessary. Additionally, the compound's long half-life ensures sustained therapeutic levels, reducing the frequency of dosing required for effective treatment.
Efficacy trials have consistently shown that Moxidectin EP L is highly effective against a wide range of parasitic species, including those that are resistant to other anthelmintics. This broad-spectrum activity has made it a preferred choice for veterinarians dealing with multi-resistant parasite populations. The compound's ability to target multiple life stages of parasites further enhances its therapeutic value, ensuring comprehensive control over infestations.
The safety profile of Moxidectin EP L has been thoroughly evaluated through preclinical and clinical studies. These investigations have revealed that the compound is well-tolerated at recommended doses, with minimal side effects observed in animals. However, as with any pharmaceutical agent, proper dosage guidelines must be followed to avoid potential adverse reactions. Veterinary professionals are advised to conduct thorough risk-benefit analyses before administering Moxidectin EP L to ensure patient safety.
In conclusion, Moxidectin EP L, identified by CAS number 119718-45-5, represents a significant advancement in the field of antihelmintic therapy. Its potent activity, broad-spectrum efficacy, environmental stability, and favorable pharmacokinetic profile make it an invaluable tool for both veterinary and potential human medical applications. Continued research into this compound promises to uncover further insights into its mechanisms of action and expand its therapeutic potential.
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